N-allyl-2-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 2-(benzenesulfonamido)-N-prop-2-enylbenzamide
• InChI: InChI=1S/C16H16N2O3S/c1-2-12-17-16(19)14-10-6-7-11-15(14)18-22(20,21)13-8-4-3-5-9-13/h2-11,18H,1,12H2,(H,17,19)
• InChI Key: FGXCSNSOKWFWBO-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

N-allyl-2-[(phenylsulfonyl)amino]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as APSB, and it has been found to have several unique properties that make it useful in a variety of research applications.

Mechanism of Action

The mechanism of action of APSB involves the binding of the compound to the active site of the enzyme, thereby inhibiting its activity. This binding occurs through the formation of covalent bonds between APSB and the enzyme, which can be irreversible in some cases.
Biochemical and Physiological Effects:
APSB has been shown to have several biochemical and physiological effects, particularly in the inhibition of enzyme activity. It has also been found to have anti-inflammatory and analgesic properties, making it useful in the treatment of certain inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of APSB is its high degree of purity, which makes it useful in a variety of laboratory experiments. However, its potency as an enzyme inhibitor can also be a limitation, as it may require careful handling and dosing to avoid unwanted effects.

Future Directions

There are several potential future directions for the study of APSB. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory conditions and enzyme-related diseases. Additionally, further research is needed to fully understand the mechanism of action of APSB and its effects on various enzymes and physiological systems.

Scientific Research Applications

APSB has been shown to have several potential applications in scientific research, particularly in the field of biochemistry. It has been found to be a potent inhibitor of several enzymes, including carbonic anhydrase and trypsin. This makes it useful in the study of enzyme kinetics and the development of enzyme inhibitors for therapeutic purposes.